![molecular formula C13H21NO4S B2844351 N-(2-hydroxy-4-methoxy-2-methylbutyl)-3-methylbenzenesulfonamide CAS No. 1917047-65-4](/img/structure/B2844351.png)
N-(2-hydroxy-4-methoxy-2-methylbutyl)-3-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-hydroxy-4-methoxy-2-methylbutyl)-3-methylbenzenesulfonamide, also known as HMB-45, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound has been found to have a variety of biochemical and physiological effects that make it a promising candidate for the development of new drugs and therapies. In
Scientific Research Applications
Antitumor Applications
Sulfonamides, including derivatives similar to N-(2-hydroxy-4-methoxy-2-methylbutyl)-3-methylbenzenesulfonamide, have been evaluated for their antitumor properties. For instance, certain sulfonamide compounds have been identified as potent cell cycle inhibitors, disrupting tubulin polymerization and showing preliminary clinical activities in phase I settings. High-density oligonucleotide microarray analysis has characterized these compounds based on gene expression changes, highlighting their potential in oncolytic therapies (Owa et al., 2002).
Photodynamic Therapy
New zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups have been synthesized and characterized for their photodynamic therapy applications. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them promising Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Enzyme Inhibition Studies
Research on sulfonamide derivatives has also explored their potential as therapeutic agents for Alzheimer’s disease by synthesizing new series of compounds and evaluating their inhibitory effects on acetylcholinesterase. One particular study demonstrated that certain sulfonamide derivatives showed promising acetylcholinesterase inhibitory activity, suggesting their potential as lead structures for designing more potent inhibitors (Abbasi et al., 2018).
Molecular and Computational Studies
Theoretical and experimental studies on various sulfonamide derivatives, including those related to N-(2-hydroxy-4-methoxy-2-methylbutyl)-3-methylbenzenesulfonamide, have been conducted to understand their structural, electronic, and interaction properties. These studies provide insights into the compounds' molecular characteristics, stability, and potential applications in different scientific domains (Murthy et al., 2018).
properties
IUPAC Name |
N-(2-hydroxy-4-methoxy-2-methylbutyl)-3-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO4S/c1-11-5-4-6-12(9-11)19(16,17)14-10-13(2,15)7-8-18-3/h4-6,9,14-15H,7-8,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVGAMOXCVJWUJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)S(=O)(=O)NCC(C)(CCOC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-2-[(3-methylbenzenesulfonamido)methyl]butan-2-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.